Cas no 921881-56-3 (N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide)

• Product Name: N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide
• CAS No: 921881-56-3
• MF: C₁₇H₂₁N₅O₂S
• MW: 359.44594168663
• CID: 6011191
• PubChem ID: 44015860
• Update Time: 2025-10-29

N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide
• Acetamide, 2-[(6,7-dihydro-7-phenyl-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl)thio]-N-[(tetrahydro-2-furanyl)methyl]-
• N-[(oxolan-2-yl)methyl]-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide
• F2238-0056
• 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• AKOS024630432
• N-(oxolan-2-ylmethyl)-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• 921881-56-3

• Inchi： 1S/C17H21N5O2S/c23-15(18-11-14-7-4-10-24-14)12-25-17-20-19-16-21(8-9-22(16)17)13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,18,23)
• InChI Key： STPFMUVJGYARLZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1=NN=C2N(C3=CC=CC=C3)CCN21

Computed Properties

• Exact Mass: 359.142
• Monoisotopic Mass: 359.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 13.75±0.46(Predicted)

Additional information on N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide (CAS No. 921881-56-3)

In the rapidly evolving field of medicinal chemistry, N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide (CAS No. 921881-56-3) has emerged as a compound of significant interest. This molecule, with its intricate structure and potential applications, is being studied for its unique properties. Researchers are particularly intrigued by its imidazo[2,1-c][1,2,4]triazole core, which is known for its versatility in drug design and biological activity. The compound's sulfanyl acetamide moiety further enhances its potential as a building block for novel therapeutics.

The synthesis and characterization of CAS No. 921881-56-3 have been topics of discussion in recent scientific literature. Its oxolan-2-ylmethyl group contributes to its solubility and bioavailability, making it a candidate for further pharmacological studies. With the growing demand for small molecule inhibitors and targeted therapies, this compound aligns well with current trends in precision medicine. Its potential interactions with enzyme targets and receptor proteins are areas of active investigation, particularly in the context of inflammatory diseases and metabolic disorders.

One of the most searched questions in the realm of chemical compounds is: "What are the applications of imidazo[2,1-c][1,2,4]triazole derivatives in modern medicine?" This query reflects the broader interest in heterocyclic compounds like N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide. Recent studies suggest that such derivatives exhibit antimicrobial, antioxidant, and anti-inflammatory properties, making them valuable in drug discovery pipelines. The phenyl substitution at the 7-position of the imidazo-triazole ring further modulates its electronic and steric properties, influencing its binding affinity to biological targets.

From a synthetic chemistry perspective, the sulfanyl acetamide linkage in CAS No. 921881-56-3 offers a reactive handle for further derivatization. This feature is particularly appealing for researchers exploring structure-activity relationships (SAR) and lead optimization. The compound's stability under physiological conditions is another area of focus, as it determines its suitability for in vivo studies. With the rise of AI-driven drug discovery, molecules like this are being screened virtually to predict their pharmacokinetic profiles and toxicity thresholds.

Another hot topic in the scientific community is the role of heterocyclic scaffolds in addressing drug resistance. The imidazo[2,1-c][1,2,4]triazole framework in N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide has shown promise in overcoming resistance mechanisms, particularly in infectious diseases and cancer therapeutics. Its ability to interfere with signal transduction pathways and protein-protein interactions is under scrutiny, with preliminary data suggesting broad-spectrum activity.

In conclusion, N-(oxolan-2-yl)methyl-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide (CAS No. 921881-56-3) represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential applications make it a subject of ongoing research, particularly in the context of personalized medicine and multi-target drug design. As the scientific community continues to explore its properties, this compound may well find its place in the next generation of therapeutic agents.